Cas no 158635-38-2 (Benzenemethanol, 2-chloro-a-ethyl-, (S)-)

• Product Name: Benzenemethanol, 2-chloro-a-ethyl-, (S)-
• CAS No: 158635-38-2
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1337415
• PubChem ID: 10931869
• Update Time: 2024-02-29

Benzenemethanol, 2-chloro-a-ethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-a-ethyl-, (S)-
• (S)-1-(2-chloro-phenyl)-propan-1-ol
• (S)-1-(2-chlorophenyl)propanol

• Inchi： 1S/C9H11ClO/c1-2-9(11)7-5-3-4-6-8(7)10/h3-6,9,11H,2H2,1H3/t9-/m0/s1
• InChI Key： UBOFXBQTRQSKMY-VIFPVBQESA-N
• SMILES： [C@H](C1=CC=CC=C1Cl)(O)CC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes